Basic Blue 54 Basic Blue 54
Brand Name: Vulcanchem
CAS No.: 15000-59-6
VCID: VC20953246
InChI: InChI=1S/C17H19N4OS.CH4O4S/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;1-5-6(2,3)4/h5-11H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES: C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-]
Molecular Formula: C18H22N4O5S2
Molecular Weight: 438.5 g/mol

Basic Blue 54

CAS No.: 15000-59-6

Cat. No.: VC20953246

Molecular Formula: C18H22N4O5S2

Molecular Weight: 438.5 g/mol

* For research use only. Not for human or veterinary use.

Basic Blue  54 - 15000-59-6

Specification

CAS No. 15000-59-6
Molecular Formula C18H22N4O5S2
Molecular Weight 438.5 g/mol
IUPAC Name 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline;methyl sulfate
Standard InChI InChI=1S/C17H19N4OS.CH4O4S/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;1-5-6(2,3)4/h5-11H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
Standard InChI Key AQSURVRJJSLSOC-UHFFFAOYSA-M
SMILES C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-]
Canonical SMILES C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.COS(=O)(=O)[O-]

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